Cas no 2171454-77-4 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid
• CAS No: 2171454-77-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6340960
• PubChem ID: 165604164
• Update Time: 2025-05-26

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid
• EN300-1511444
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-4,4-dimethylpentanoic acid
• 2171454-77-4

• Inchi： 1S/C28H36N2O5/c1-5-10-24(25(31)29-16-18(26(32)33)15-28(2,3)4)30-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23-24H,5,10,15-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)/t18?,24-/m0/s1
• InChI Key： JOUFCAKTJLRTPN-LUTIACGYSA-N
• SMILES： O(C(N[C@@H](CCC)C(NCC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid

Introduction to 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic Acid (CAS No. 2171454-77-4)

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid (CAS No. 2171454-77-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal and high stability under various reaction conditions. The presence of this group in the structure of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex biomolecules.

The pentanamidomethyl and dimethylpentanoic acid moieties contribute to the overall structural complexity and functional diversity of this compound. These groups can influence the solubility, stability, and biological activity of the final product, making them essential components in the design of novel therapeutic agents.

Recent studies have highlighted the potential of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of peptides with enhanced pharmacological properties. The researchers found that peptides incorporating this Fmoc-protected amino acid derivative exhibited improved stability and bioavailability, making them promising candidates for the treatment of various diseases.

In another notable study, researchers from the University of California explored the use of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid in the development of targeted drug delivery systems. The compound's unique structural features allowed for the creation of nanoparticles that could selectively deliver therapeutic agents to specific cells or tissues, thereby minimizing side effects and enhancing treatment efficacy.

The versatility of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid extends beyond its use in peptide synthesis. It has also been investigated for its potential as a chiral building block in asymmetric synthesis. A study published in Organic Letters reported that this compound can serve as an effective chiral auxiliary in the synthesis of enantiomerically pure compounds, which are crucial for many pharmaceutical applications.

The physical and chemical properties of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 508.6 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol, but it is insoluble in water. These solubility characteristics make it suitable for use in a wide range of synthetic protocols and analytical techniques.

In terms of safety and handling, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles to avoid skin contact or inhalation.

The future prospects for 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid are promising. Ongoing research continues to explore new applications and derivatives of this compound, with a focus on enhancing its therapeutic potential and expanding its use in various biomedical fields. As our understanding of its properties and behavior continues to grow, it is likely that this compound will play an increasingly important role in advancing medical research and drug development.